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Compound of Interest

Compound Name: ML230

Cat. No.: B609130

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of laboratory equipment is a critical component of maintaining a safe and compliant
working environment. The ML230 Focused-ultrasonicator, a valuable instrument in many
laboratories, requires a structured decommissioning process to mitigate potential hazards and
ensure regulatory adherence. While specific disposal protocols for the ML230 are not publicly
available, established guidelines for laboratory equipment decommissioning provide a robust
framework.

Key Operational and Safety Considerations

Prior to any disposal procedures, it is essential to be familiar with the operational and safety
aspects of the ML230. This includes understanding the function of its primary components and
adhering to general laboratory safety standards.
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Feature Specification/Guideline Source

Approximately 80 pounds (36

Weight
kg)

Lift by gripping the base plate;
Lifting avoid lifting by the plastic case

or doors to prevent damage.

Designed for ambient
] ] laboratory conditions (19-25°C
Operating Environment ]
or 66-77°F). Do not operate in

a cold room.

Universal precautions should
be followed for all specimen

Waste Handling samples. Laboratories should
comply with relevant CDC,
CLSI, OSHA, and ISO

standards.

Step-by-Step Decommissioning and Disposal
Procedure

The following procedure outlines the essential steps for the safe decommissioning and disposal
of the ML230 Focused-ultrasonicator, based on general best practices for laboratory
equipment.

Initial Preparation and Decontamination

Before initiating the disposal process, it is crucial to prepare the instrument and its immediate
surroundings.

o Consult Safety Data Sheets (SDS): Review the SDS for any chemical reagents used with the
instrument to understand handling and disposal requirements.

o Surface Decontamination: Thoroughly clean all accessible surfaces of the ML230 with a
suitable laboratory disinfectant. For biological materials, a freshly prepared 10% bleach
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solution is often recommended.[1]

o Component Removal and Cleaning:
o Power down and unplug the instrument.
o Carefully remove the 'Waste' and 'Supply' bottles.

o Empty the 'Waste' bottle following your institution's hazardous waste disposal guidelines.
The vented cap is marked 'Waste' and contains a relief valve.

o Empty the 'Supply’ bottle.

o Clean both bottles thoroughly.

Equipment Assessment and Internal Decontamination

A comprehensive assessment of the instrument's condition and potential internal contamination
iS necessary.

o Hazard Assessment: The Principal Investigator or a designated laboratory manager should
assess the historical use of the instrument to identify any potential chemical, biological, or
radiological hazards.[2]

« Internal Cleaning: If the instrument has been used with hazardous materials, a more
thorough internal decontamination may be required. This may involve partial disassembly by
qualified personnel following the manufacturer's guidelines.

Final Disposal Pathway

Once the ML230 is fully decontaminated and rendered safe for handling, the final disposal can
proceed.

» Contact Environmental Health & Safety (EHS): Notify your institution's EHS office of your
intent to dispose of the equipment. They will provide guidance on specific institutional
policies and local regulations.[2][3]
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o Labeling: Clearly label the decontaminated instrument as "Decontaminated and Safe for
Disposal” or with a similar tag as required by your institution.

o Transportation: Arrange for the transportation of the equipment through approved channels.
Due to its weight, ensure that proper lifting and moving procedures are followed.

Visualizing the Disposal Workflow

The following diagram illustrates the key stages in the decommissioning and disposal process
for the ML230 Focused-ultrasonicator.

Remove & Clean Waste/Supply Bottles Hazard 1

Click to download full resolution via product page

ML230 Decommissioning and Disposal Workflow

By following these structured procedures, laboratory professionals can ensure the safe and
responsible disposal of the ML230 Focused-ultrasonicator, upholding the highest standards of
laboratory safety and environmental stewardship. Always consult with your institution's safety
and environmental health departments to ensure full compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Decommissioning and Disposal of the
ML230 Focused-Ultrasonicator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609130#mI230-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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